molecular formula C13H11ClN2O2 B6629289 N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide

Cat. No.: B6629289
M. Wt: 262.69 g/mol
InChI Key: SOKSYKSKBKLKKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide, also known as CMOPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMOPC is a pyridine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for research in several areas.

Mechanism of Action

The mechanism of action of N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide is not fully understood, but it is believed to involve the modulation of several neurotransmitters and receptors in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. This compound has also been shown to interact with the GABA-A receptor, which is a target for several anxiolytic drugs.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including anxiolytic and antidepressant effects, as well as anticancer activity. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide in lab experiments is its well-documented pharmacological effects, which make it a reliable tool for studying the mechanisms of action of drugs that target similar receptors and neurotransmitters. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide, including the development of new drugs based on its structure and properties, the exploration of its potential applications in the treatment of anxiety and depression, and the investigation of its mechanisms of action in cancer cells. Additionally, further research is needed to fully understand the potential toxic effects of this compound and to identify any potential drug interactions.

Synthesis Methods

The synthesis of N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide involves the reaction of 3-chlorobenzylamine with 2-pyridinecarboxylic acid, followed by the addition of acetic anhydride and sodium acetate. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide has been studied for its potential applications in several areas of scientific research, including neuropharmacology, cancer research, and drug discovery. In neuropharmacology, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, making it a potential candidate for the development of anticancer drugs. In drug discovery, this compound has been used as a lead compound for the development of new drugs with similar structures and properties.

Properties

IUPAC Name

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11ClN2O2/c14-11-3-1-2-9(6-11)8-16-13(18)10-4-5-15-12(17)7-10/h1-7H,8H2,(H,15,17)(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOKSYKSKBKLKKM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)CNC(=O)C2=CC(=O)NC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.